Cas no 2172058-59-0 (1-3-amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one)

• Product Name: 1-3-amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one
• CAS No: 2172058-59-0
• MF: C₁₀H₁₄F₃N₅O
• MW: 277.24627161026
• CID: 6143253
• PubChem ID: 165604339
• Update Time: 2025-06-15

1-3-amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one
• EN300-1627186
• 2172058-59-0
• 1-[3-amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C10H14F3N5O/c1-17-15-5-7(16-17)9(14)3-2-4-18(6-9)8(19)10(11,12)13/h5H,2-4,6,14H2,1H3
• InChI Key： JHGRDWDRKBQCIC-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCC(C2C=NN(C)N=2)(C1)N)=O)(F)F

Computed Properties

• Exact Mass: 277.11504457g/mol
• Monoisotopic Mass: 277.11504457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77Ų

Additional information on 1-3-amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one

Introduction to 1-3-amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one (CAS No. 2172058-59-0)

1-3-amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2172058-59-0, represents a convergence of heterocyclic chemistry and fluorinated alkanes, making it a promising candidate for various biochemical applications. The molecular structure incorporates a piperidine ring linked to a trifluoroethyl group, with an appended 2-methyltriazole moiety, which endows the molecule with distinct reactivity and potential therapeutic benefits.

The synthesis of 1-3-amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoroethyl group enhances the lipophilicity of the molecule while maintaining its solubility in polar solvents, which is critical for biological activity. Additionally, the presence of the amino and triazole groups provides multiple sites for further functionalization, enabling the development of derivatives with tailored properties.

In recent years, there has been growing interest in fluorinated compounds due to their improved metabolic stability and binding affinity compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into pharmaceutical molecules often leads to enhanced pharmacokinetic profiles, making them more effective in vivo. 1-3-amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)piperidin-1-y l - 2 , 2 , 2 - trifluoroethan - 1 - one exemplifies this trend by combining the advantages of fluorine substitution with a structurally complex framework that may interact favorably with biological targets.

One of the most compelling aspects of this compound is its potential application in drug discovery. The piperidine scaffold is a common motif in many bioactive molecules, particularly in kinase inhibitors and CNS-active drugs. By modifying this core structure with additional functional groups such as the trifluoroethyl moiety and the triazole ring, researchers can explore new chemical space that may lead to novel therapeutic agents. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to neurological disorders and inflammatory diseases.

The triazole ring in 1 - 3 - amino - 3 - ( 2 - methyl - 2 H - 1 , 2 , 3 - tri az ol - 4 - yl ) piper idin - 1 - yl - 2 , 2 , 2 - trif luoro ethan - 1 - one adds another layer of complexity and functionality. Triazoles are known for their stability and versatility in medicinal chemistry, often serving as key structural elements in antifungal and antiviral agents. The methyl-substituted triazole in this compound may contribute to its unique pharmacological profile by influencing both binding affinity and metabolic fate. Furthermore, the amino group provides opportunities for further derivatization through amide or urea bond formation, which are common strategies in drug design.

Recent advances in computational chemistry have enabled more efficient screening of compounds like 1 - 3 - amino - 3 - ( 2 - methyl - 2 H - 1 , 2 , 3 - tri az ol - 4 - yl ) piper idin e y l $ $ \text{-} $ $ \text{ }$ \text{ }$ \text{ }$ \text{ }$ \text{ }$ \text{ }$ \text{ }$ \text{ }$ \text{ }$ \text{ }$ \text{ }$ $\text{-} $ $\text{ }$$\text{-} $$\text{-} $$\text{-} $$\text{-} $$\text{-} $$\text{-} $$. This allows researchers to predict binding modes and interactions with biological targets before conducting expensive wet-lab experiments. Such virtual screening has already been instrumental in identifying promising candidates for further optimization.

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